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Chemical Properties & Solubility

Tenovin-1 (CAS 380315-80-0) has a molecular weight of 369.48 g/mol and the chemical formula

C₂₀H₂₃N₃O₂S [1] [2] [3]. Its key solubility characteristics are summarized in the table below.

Solvent Solubility Details / Concentration

Dimethyl Sulfoxide (DMSO) Soluble 74 mg/mL (200.28 mM) [2]; 100 mg/mL (270.65 mM) [4].

Water Insoluble <1 mg/mL [2] [5] [3].

Ethanol Insoluble <1 mg/mL [2] [4].

Biological Activity and Experimental Protocols

Tenovin-1 is a cell-permeable compound that activates p53 by inhibiting the deacetylase activity of SIRT1

and SIRT2, thereby protecting p53 from MDM2-mediated degradation [1] [2] [3]. Treatment leads to

elevated levels of p53 and its downstream target p21, repressing cell growth and inducing apoptosis in tumor

cells with functional p53 [1] [5].
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Diagram: Mechanism of Action of Tenovin-1. Tenovin-1 inhibits SIRT1 and SIRT2, leading to increased

levels of acetylated p53, which is protected from MDM2-mediated degradation. The stabilized p53 then

transactivates target genes like p21, inducing cell cycle arrest and apoptosis.

In Vitro Cell-Based Assays
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The following table summarizes a general protocol for assessing Tenovin-1's effects on cell viability [2] [4].

Step Parameter Details

1. Stock
Solution

Preparation Dissolve in DMSO to create a high-concentration stock (e.g., 10-

100 mM).

Storage Aliquot and store at -20°C. Avoid repeated freeze-thaw cycles [4]

[6].

2. Working
Solution

Preparation Dilute stock solution into culture medium. Final DMSO

concentration should be low (e.g., ≤0.1%) to avoid solvent
toxicity.

Typical
Concentration

1-10 µM is commonly used, but dose-response experiments
should be performed [2].

3. Cell
Treatment

Incubation Time 4 days for viability assays; as little as 2 hours for p53 protein
elevation [2] [3].

4. Viability
Assay

Method Use MTT, trypan blue exclusion, or Giemsa staining [2].

In Vivo Animal Studies

The table below outlines a protocol from a study investigating Tenovin-1's effects on renal fibrosis in Zucker

Diabetic Fatty (ZDF) rats [7].

Step Parameter Details

1. Formulation Preparation Due to water insolubility, prepare as a suspension for
intraperitoneal (i.p.) injection [7] [6].

Alternative
Solution

For a solution, Tenovin-1 can be dissolved in 10% DMSO
+ 90% Corn Oil [4].
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Step Parameter Details

2. Dosage &
Administration

Animal Model HFD-induced ZDF rats [7].

Dosage 45 mg/kg [7]. Other studies have used 92.5 mg/kg in SCID
mice [2].

Route &
Frequency

Intraperitoneal (i.p.) injection, daily for ten weeks [7].

3. Efficacy
Assessment

Blood Analysis Measure glucose, BUN, serum creatinine, inflammatory
cytokines [7].

Tissue Analysis Histopathology of kidney, pancreas; analysis of ECM
proteins and apoptosis markers [7].

Critical Experimental Considerations

Solubility Limitations: Tenovin-1's insolubility in aqueous buffers is a major constraint. Vigorous
vortexing and brief sonication may be needed to fully dissolve the compound in DMSO [4]. For in vivo
studies, proper suspension is critical.
Solution Stability: Stock solutions in DMSO are stable at -20°C for months, but aqueous solutions or

working dilutions should be prepared fresh and not stored for extended periods [4] [3].
Off-Target Effects: Tenovin-1 is also a reported inhibitor of dihydroorotate dehydrogenase

(DHODH), an enzyme involved in pyrimidine biosynthesis [2]. This off-target activity should be
considered when interpreting results, especially those related to cell proliferation and death.

Control Experiments: Always include vehicle controls (e.g., same concentration of DMSO) to
account for solvent effects. Using p53-null cell lines can help confirm the p53-dependent nature of

observed effects [2].

Need Custom Synthesis?
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To cite this document: Smolecule. [Tenovin-1 solvent and solubility for experiments]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b548219#tenovin-1-solvent-

and-solubility-for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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